Cas no 528607-60-5 (3-Cyano-4-isobutoxybenzoic acid)

3-Cyano-4-isobutoxybenzoic acid structure

528607-60-5 structure

Product Name:3-Cyano-4-isobutoxybenzoic acid

CAS No:528607-60-5

MF:C₁₂H₁₃NO₃

MW:219.236523389816

MDL:MFCD14706358

CID:1032617

Update Time:2024-11-03

3-Cyano-4-isobutoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Cyano-4-isobutoxybenzoic acid
- 3-cyano-4-(2-methylpropoxy)benzoic acid
- MDL： MFCD14706358
- Inchi： 1S/C12H13NO3/c1-8(2)7-16-11-4-3-9(12(14)15)5-10(11)6-13/h3-5,8H,7H2,1-2H3,(H,14,15)
- InChI Key： NPSZYDWVXISOEH-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C(=O)O)=CC=1C#N)CC(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4

Experimental Properties

Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.059 g/l) (25 º C),

3-Cyano-4-isobutoxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019095925-1g	3-Cyano-4-isobutoxybenzoic acid	528607-60-5	95%	1g	$615.44	2023-09-01
TRC	C999225-10mg	3-Cyano-4-isobutoxybenzoic Acid	528607-60-5		10mg	$ 50.00	2022-06-02
TRC	C999225-50mg	3-Cyano-4-isobutoxybenzoic Acid	528607-60-5		50mg	$ 210.00	2022-06-02
TRC	C999225-100mg	3-Cyano-4-isobutoxybenzoic Acid	528607-60-5		100mg	$ 295.00	2022-06-02
eNovation Chemicals LLC	Y0996581-5g	3-Cyano-4-isobutoxybenzoic acid	528607-60-5	95%	5g	$1850	2024-08-02
Chemenu	CM155003-1g	3-cyano-4-isobutoxybenzoic acid	528607-60-5	95%	1g	$711	2022-12-31
eNovation Chemicals LLC	Y0996581-5g	3-cyano-4-isobutoxybenzoic acid	528607-60-5	95%	5g	$1850	2025-02-27
eNovation Chemicals LLC	Y0996581-5g	3-cyano-4-isobutoxybenzoic acid	528607-60-5	95%	5g	$1850	2025-02-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1436694-1g	3-Cyano-4-isobutoxybenzoic acid	528607-60-5	95+%	1g	￥7559.00	2024-05-10
A2B Chem LLC	AG21630-100mg	3-cyano-4-(2-methylpropoxy)benzoic acid	528607-60-5	98%	100mg	$345.00	2024-04-19

3-Cyano-4-isobutoxybenzoic acid Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Related Categories

528607-60-5 (3-Cyano-4-isobutoxybenzoic acid) Related Products

Recommended suppliers

Hunan Well Medicine Synthesis Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hunan Well Medicine Synthesis Technology Co., Ltd.

NewCan Biotech Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

NewCan Biotech Limited

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

ASIACHEM I&E (JIANGSU) CO., LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

ASIACHEM I&E (JIANGSU) CO., LTD

Wuhan Comings Biotechnology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan Comings Biotechnology Co., Ltd.